(Z)-4-(azepan-1-ylsulfonyl)-N-(3-(2-ethoxyethyl)-6-fluorobenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[3-(2-ethoxyethyl)-6-fluoro-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C24H28FN3O4S2/c1-2-32-16-15-28-21-12-9-19(25)17-22(21)33-24(28)26-23(29)18-7-10-20(11-8-18)34(30,31)27-13-5-3-4-6-14-27/h7-12,17H,2-6,13-16H2,1H3
• InChI Key: OBAGTOPIVBBDRE-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4
• Molecular Formula: C24H28FN3O4S2
• Molecular Weight: 505.6 g/mol

Description

The compound is a benzamide derivative, which is a class of compounds containing a carboxamido substituent attached to a benzene ring. Its structure suggests that it might have interesting chemical and biological properties, as benzamides are known to exhibit a wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound includes an azepane ring, a sulfonyl group, a benzamide moiety, and a benzo[d]thiazole moiety. These functional groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, benzamides are known to participate in a variety of chemical reactions. For example, they can undergo hydrolysis to form benzoic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the sulfonyl group might increase the compound’s solubility in water, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Photophysics and Solvent Effects

• Solvent-Dependent Hydrogen Bond Dynamics : Ab initio calculations reveal that solvent polarity affects excited-state hydrogen bonds and proton transfers. The absorption and fluorescence emission spectra of MMT align with experimental data. Importantly, the strength of the excited-state hydrogen bond depends on solvent effects and electronegativity of the proton donor and acceptor. .

Luminescent Properties and Fluorescence Switching

MMT derivatives, such as 4-azepane-substituted β-diketones, exhibit interesting luminescent properties:

• Aggregation-Induced Emission (AIE) : Unlike typical β-diketones, boron complexes of MMT show AIE behavior. When aggregated, the emission of β-diketones is quenched, but the boronated dyes exhibit increased emission. .

Drug Discovery and Therapeutic Potential

Azepane-based compounds, including MMT derivatives, hold promise in drug discovery:

• FDA-Approved Drugs : Over 20 FDA-approved drugs contain azepane-based motifs. .

Other Applications

While the above fields cover the primary areas, MMT and its derivatives may also find applications in:

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Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Benzamides have been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Future Directions

Future research could involve studying the biological activity of this compound, as well as optimizing its synthesis. Additionally, the compound’s structure could be modified to enhance its activity or reduce potential side effects.